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Cat. No.: B078856 Get Quote

An In-depth Technical Guide to Syngenite (K₂Ca(SO₄)₂·H₂O)

Introduction
Syngenite is an uncommon hydrated potassium calcium sulfate mineral with the formula

K₂Ca(SO₄)₂·H₂O.[1][2] It was first described in 1872 in the Kalush salt deposit in Ukraine.[1][2]

The name originates from the Greek word 'συγγενής' (syngenēs), meaning "related," due to its

chemical similarity to the mineral polyhalite.[1][2]

Syngenite typically occurs in marine evaporite deposits as a diagenetic phase.[1][2] It also

forms as a volcanic sublimate, a product of pneumatolytic reactions, a vein filling in geothermal

fields, and in caves from the interaction of bat guano.[1][2][3] Its presence has also been noted

in hardened cement with high potassium content.[1][2] This guide provides a comprehensive

overview of the crystallographic, physicochemical, and thermal properties of syngenite, along

with detailed experimental protocols for its characterization and synthesis.

Crystallography
Syngenite crystallizes in the monoclinic crystal system, belonging to the space group P2₁/m.[1]

[4][5] The crystal structure consists of alternating sheets of KO₈ polyhedra columns linked by

zig-zag chains of CaO₉ polyhedra and two distinct sulfate groups (S1 and S2).[6] The water

molecule is coordinated by both calcium and potassium cations.[6]

Table 1: Crystallographic Data for Syngenite
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Parameter Value Reference

Crystal System Monoclinic [1]

Crystal Class Prismatic (2/m) [1]

Space Group P2₁/m [1][4][5]

a 9.77 Å [1]

9.7710(2) Å (synthetic) [6]

9.775 Å (synthetic) [4]

6.2276(2) Å (at -173 °C) [5]

b 7.14 Å [1]

7.1449(2) Å (synthetic) [6]

7.156 Å (synthetic) [4]

7.1264(2) Å (at -173 °C) [5]

c 6.25 Å [1]

6.2469(1) Å (synthetic) [6]

6.251 Å (synthetic) [4]

9.7249(3) Å (at -173 °C) [5]

β 104.01° [1]

103.992(2)° (synthetic) [6]

104.0° (synthetic) [4]

Z (formula units) 2 [1][3]

Physicochemical Properties
Syngenite is typically colorless, milky white, or faintly yellow and exhibits a vitreous luster.[1][3]

It is partially soluble in water, which can lead to the separation of gypsum.[3][7]
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Table 2: Physical and Optical Properties of Syngenite

Property Value Reference

Color
Colorless, milky white, faintly

yellow
[1][2][3]

Luster Vitreous [1][3]

Streak White [1][2]

Diaphaneity Transparent to translucent [1][3]

Cleavage
Perfect on {110} and {100},

distinct on {010}
[1][3]

Fracture Conchoidal [1][3]

Hardness (Mohs) 2.5 [1][2][3]

Density (measured) 2.579–2.603 g/cm³ [1][3]

Density (calculated) 2.575 g/cm³ [3]

Optical Class Biaxial (-) [1][3]

Refractive Indices
nα = 1.501, nβ = 1.517, nγ =

1.518
[1][3]

Birefringence (δ) 0.017 [1]

2V angle (measured) 28° [1][3]

Solubility
Soluble in H₂O, with

separation of gypsum
[3][7]

Solubility Product (pKsp) 7.60 [8]

Table 3: Chemical Composition of Syngenite (K₂Ca(SO₄)₂·H₂O)
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Oxide Weight % (Ideal)
Weight % (Natural
Sample, Ukraine)

Reference

K₂O 28.68% 28.03% [3][9]

CaO 17.08% 16.97% [3][9]

SO₃ 48.75% 49.04% [3][9]

H₂O 5.49% 5.81% [3][9]

Total 100.00% 100.49% [3]

Synthesis and Experimental Protocols
Syngenite can be synthesized via several methods, including aqueous co-precipitation and

solventless mechanochemical processes.[10][11] The choice of method influences crystal size

and purity.

Synthesis Workflows
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Aqueous Synthesis

Solid-State / Mechanochemical Synthesis

CaSO₄ + K₂SO₄ Solution
Evaporation at

Room Temperature

Ca(NO₃)₂ + K₂SO₄ Hot Solution
Interaction at

80-100°C

CaCO₃ + KHSO₄ Solution
Reaction at

Room Temperature

Syngenite
K₂Ca(SO₄)₂·H₂O

CaSO₄·2H₂O + K₂SO₄ Powder
Mechanical Activation

(Planetary Mill)

Calciolangbeinite + K₂SO₄

+ Water
Hydration Reaction

Syngenite
K₂Ca(SO₄)₂·H₂O

Crystalline Calciolangbeinite
K₂Ca₂(SO₄)₃

~200-300°C
Decomposition

Amorphous Potassium Sulfate
K₂SO₄

 

Water
H₂O (g)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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